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Compound of Interest

Compound Name: Pressamina

Cat. No.: B1210861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and pharmacological profile of Pressamina (Dimetofrine hydrochloride). The

information is intended for researchers, scientists, and professionals involved in drug

development and related fields.

Molecular Structure and Identity
Pressamina, chemically known as Dimetofrine hydrochloride, is a synthetic sympathomimetic

amine. Its chemical identity and structural properties are detailed below.

IUPAC Name: [2-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]-methylazanium chloride[1]

Synonyms: Dimethophrine hydrochloride, Dimetofrine HCl, 4-hydroxy-3,5-dimethoxy-alpha-

[(methylamino)methyl]benzyl alcohol hydrochloride[2]

CAS Number: 22775-12-8[1]

Molecular Formula: C₁₁H₁₈ClNO₄[1][2]

Molecular Weight: 263.72 g/mol [1][2]

The molecular structure of Pressamina consists of a substituted phenethylamine backbone.

Key structural features include:
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A 3,5-dimethoxy substitution on the phenyl ring.

Hydroxyl groups at the 4-position of the phenyl ring and the beta-position of the ethylamine

side chain.

An N-methylated amine group.

Chemical and Physical Properties
A summary of the known and computed chemical and physical properties of Pressamina is

presented in the table below. It is important to note that many of these properties are

computationally derived and await experimental verification.

Property Value Source

Molecular Weight 263.72 g/mol PubChem (Computed)[1][2]

Melting Point 171-173 °C LookChem[3]

Boiling Point 412.3 °C at 760 mmHg LookChem (Predicted)[3]

Flash Point 203.2 °C LookChem (Predicted)[3]

Hydrogen Bond Donors 3 PubChem (Computed)[1]

Hydrogen Bond Acceptors 5 PubChem (Computed)[1]

Rotatable Bond Count 5 PubChem (Computed)[1]

Topological Polar Surface Area 72.8 Å² PubChem (Computed)[1]

pKa (most acidic) 9.69 ChemAxon (Predicted)

pKa (most basic) 9.88 ChemAxon (Predicted)

LogP 0.75 ChemAxon (Predicted)

Solubility Data not available

Pharmacological Profile and Signaling Pathway
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Pressamina is a selective α1-adrenergic receptor agonist. This mechanism of action leads to

vasoconstriction, which in turn increases blood pressure. This makes it clinically useful in the

management of orthostatic hypotension.

The α1-adrenergic receptors are G protein-coupled receptors (GPCRs) associated with the Gq

heterotrimeric G protein. The signaling cascade initiated by the activation of these receptors is

a well-characterized pathway in cellular physiology.

Signaling Pathway Diagram
The following diagram illustrates the signaling pathway activated by Pressamina through the

α1-adrenergic receptor.
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Pressamina (Dimetofrine) Signaling Pathway via α1-Adrenergic Receptor
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Caption: Pressamina activates the α1-adrenergic receptor, initiating a Gq-protein-mediated

cascade.

Upon binding of Pressamina to the α1-adrenergic receptor, the associated Gq protein is

activated. The Gαq subunit, in turn, activates phospholipase C (PLC). PLC then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG).[4][5][6]

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,

triggering the release of stored calcium ions (Ca²⁺) into the cytosol.[4][5][6] DAG remains in the

plasma membrane and, in conjunction with the elevated intracellular Ca²⁺ levels, activates

protein kinase C (PKC).[4][5][6] Activated PKC and increased intracellular calcium levels then

lead to various downstream cellular responses, including the smooth muscle contraction

responsible for vasoconstriction.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of Pressamina are

not readily available in the public domain. However, based on standard organic chemistry

principles and methodologies for similar compounds, the following representative protocols are

provided.

Proposed Synthesis of Pressamina
The synthesis of Pressamina (4-hydroxy-3,5-dimethoxy-alpha-[(methylamino)methyl]benzyl

alcohol hydrochloride) can be envisioned as a multi-step process starting from a suitable

phenolic precursor. The following is a plausible, though not experimentally verified, synthetic

route.

Workflow Diagram for Proposed Synthesis:
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Proposed Synthesis Workflow for Pressamina

Starting Material:
3,5-Dimethoxyphenol

Step 1: Formylation
(e.g., Vilsmeier-Haack)

Intermediate 1:
4-Hydroxy-3,5-dimethoxybenzaldehyde

Step 2: Cyanohydrin Formation

Intermediate 2:
4-Hydroxy-3,5-dimethoxymandelonitrile

Step 3: Reduction of Nitrile

Intermediate 3:
2-Amino-1-(4-hydroxy-3,5-dimethoxyphenyl)ethanol

Step 4: N-Methylation

Intermediate 4:
Dimetofrine (Free Base)

Step 5: Salt Formation

Final Product:
Pressamina (Dimetofrine HCl)
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Caption: A potential multi-step synthesis route for Pressamina.
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Methodology:

Formylation of 3,5-Dimethoxyphenol: The starting material, 3,5-dimethoxyphenol, would first

undergo formylation to introduce an aldehyde group at the 4-position of the aromatic ring. A

common method for this transformation is the Vilsmeier-Haack reaction, using a mixture of

phosphoryl chloride and dimethylformamide.

Cyanohydrin Formation: The resulting 4-hydroxy-3,5-dimethoxybenzaldehyde would then be

treated with a cyanide source, such as sodium cyanide, in the presence of a weak acid to

form the corresponding cyanohydrin, 4-hydroxy-3,5-dimethoxymandelonitrile.

Reduction of the Nitrile: The nitrile group of the cyanohydrin would then be reduced to a

primary amine. This can be achieved using a strong reducing agent like lithium aluminum

hydride in an anhydrous ether solvent. This step would yield 2-amino-1-(4-hydroxy-3,5-

dimethoxyphenyl)ethanol.

N-Methylation: The primary amine would then be selectively methylated to a secondary

amine. This could be accomplished through various methods, such as reductive amination

with formaldehyde and a reducing agent like sodium borohydride, or by using a methylating

agent like methyl iodide. This would produce the free base of Pressamina, Dimetofrine.

Salt Formation: Finally, the Dimetofrine free base would be dissolved in a suitable solvent,

such as ethanol or isopropanol, and treated with a solution of hydrochloric acid to precipitate

the hydrochloride salt, Pressamina. The product would then be collected by filtration,

washed, and dried.

Proposed Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A validated HPLC method is essential for determining the purity and concentration of

Pressamina in bulk drug substance and pharmaceutical formulations. The following is a

representative HPLC method that could be adapted and validated for this purpose.

Workflow for HPLC Method Development and Validation:
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HPLC Method Development and Validation Workflow

Method Development

Column Selection
(e.g., C18)

Mobile Phase Optimization
(Acetonitrile/Buffer)

Detector Wavelength Selection
(UV-Vis)

Method Validation (ICH Guidelines)

Specificity Linearity & Range Accuracy Precision
(Repeatability & Intermediate) LOD & LOQ Robustness Routine Analysis

Click to download full resolution via product page

Caption: A standard workflow for developing and validating an HPLC method for Pressamina.

Proposed HPLC Parameters:

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) would

be a suitable starting point.

Mobile Phase: A mixture of an organic solvent, such as acetonitrile, and an aqueous buffer,

such as phosphate buffer, would be used. The ratio and pH of the mobile phase would need

to be optimized to achieve good peak shape and resolution.

Flow Rate: A typical flow rate would be 1.0 mL/min.

Detection: UV detection at a wavelength where Pressamina exhibits maximum absorbance.

This would be determined by running a UV scan of a standard solution.

Injection Volume: 10-20 µL.
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Column Temperature: Ambient or controlled at a specific temperature (e.g., 25 °C) for better

reproducibility.

Validation of the Method:

Once the chromatographic conditions are optimized, the method must be validated according

to ICH guidelines to ensure it is suitable for its intended purpose. The validation would include:

Specificity: Demonstrating that the method can unequivocally assess the analyte in the

presence of components that may be expected to be present, such as impurities,

degradation products, or matrix components.

Linearity: Establishing a linear relationship between the concentration of the analyte and the

detector response over a specified range.

Accuracy: Determining the closeness of the test results obtained by the method to the true

value. This is often assessed by recovery studies of spiked samples.

Precision: Assessing the degree of scatter between a series of measurements obtained from

multiple samplings of the same homogeneous sample under the prescribed conditions. This

includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determining the lowest

concentration of the analyte that can be reliably detected and quantified, respectively.

Robustness: Evaluating the method's capacity to remain unaffected by small, but deliberate

variations in method parameters and providing an indication of its reliability during normal

usage.

This technical guide provides a foundational understanding of Pressamina. Further

experimental work is required to validate the proposed protocols and to fully characterize the

chemical and physical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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